(4E)-4-[(2-Chloro-4-nitrophenyl)hydrazono]-3-methyl-5-oxo-4,5-dihydro-1H-pyrazole-1-carbothioamide
(4E)-4-[(2-Chloro-4-nitrophenyl)hydrazono]-3-methyl-5-oxo-4,5-dihydro-1H-pyrazole-1-carbothioamide
Brand Name:
Vulcanchem
CAS No.:
26179-09-9
VCID:
VC0465052
InChI:
InChI=1S/C11H9ClN6O3S/c1-5-9(10(19)17(16-5)11(13)22)15-14-8-3-2-6(18(20)21)4-7(8)12/h2-4,16H,1H3,(H2,13,22)
SMILES:
CC1=C(C(=O)N(N1)C(=N)S)N=NC2=C(C=C(C=C2)[N+](=O)[O-])Cl
Molecular Formula:
C11H9ClN6O3S
Molecular Weight:
340.75g/mol
(4E)-4-[(2-Chloro-4-nitrophenyl)hydrazono]-3-methyl-5-oxo-4,5-dihydro-1H-pyrazole-1-carbothioamide
CAS No.: 26179-09-9
Main Products
VCID: VC0465052
Molecular Formula: C11H9ClN6O3S
Molecular Weight: 340.75g/mol
![(4E)-4-[(2-Chloro-4-nitrophenyl)hydrazono]-3-methyl-5-oxo-4,5-dihydro-1H-pyrazole-1-carbothioamide - 26179-09-9](/images/no_structure.jpg)
| CAS No. | 26179-09-9 |
|---|---|
| Product Name | (4E)-4-[(2-Chloro-4-nitrophenyl)hydrazono]-3-methyl-5-oxo-4,5-dihydro-1H-pyrazole-1-carbothioamide |
| Molecular Formula | C11H9ClN6O3S |
| Molecular Weight | 340.75g/mol |
| IUPAC Name | 4-[(2-chloro-4-nitrophenyl)diazenyl]-5-methyl-3-oxo-1H-pyrazole-2-carboximidothioic acid |
| Standard InChI | InChI=1S/C11H9ClN6O3S/c1-5-9(10(19)17(16-5)11(13)22)15-14-8-3-2-6(18(20)21)4-7(8)12/h2-4,16H,1H3,(H2,13,22) |
| Standard InChIKey | YTANWPOSHNOSGU-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=C(C(=O)N(N1)C(=N)S)N=NC2=C(C=C(C=C2)[N+](=O)[O-])Cl |
| SMILES | CC1=C(C(=O)N(N1)C(=N)S)N=NC2=C(C=C(C=C2)[N+](=O)[O-])Cl |
| Canonical SMILES | CC1=C(C(=O)N(N1)C(=N)S)N=NC2=C(C=C(C=C2)[N+](=O)[O-])Cl |
| Solubility | 37.1 [ug/mL] |
| PubChem Compound | 276638 |
| Last Modified | Nov 09 2021 |
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